Cas no 254882-06-9 (1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate is a chiral piperidine derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (2S,4R) configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. The tert-butyl and methyl ester groups enhance stability and reactivity, facilitating selective modifications at the carboxylate positions. The hydroxyl group at the 4-position offers further functionalization potential. This compound is particularly useful in asymmetric synthesis, medicinal chemistry, and the development of peptidomimetics. Its well-defined structure and versatility make it a preferred choice for researchers requiring precise chiral building blocks.
1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate structure
254882-06-9 structure
Product Name:1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate
CAS No:254882-06-9
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD02259709
CID:282124
PubChem ID:11299919
Update Time:2025-05-24

1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Piperidinedicarboxylicacid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
    • (2S,4R)-N-Boc-4-hydroxy piperidine-2-carboxylic acid methyl ester
    • (2S,4R)-4-hydroxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • (2S,4R)-methyl 1-(tert-butoxycarbonyl)-4-hydroxypiperidine-2-carboxylate
    • (2S,4R)-N-BOC-4-HYDROXYPIPERIDINE-2-CARBO-XYLIC ACID METHYL ESTER ( E.E.)
    • (rac,cis)-4-hydroxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • Methyl (2S,4R)-4-hydroxypiperidine-2-carboxylate,N-BOC protected
    • N-Boc cis 4R-hydroxy-2S-pipecolic acid methyl ester
    • (2S,4R)-N-Boc-4-Hydroxypiperidine-2-carboxylic acid methyl ester
    • 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • CHEMBL4963714
    • (2S,4R)-1-tert-Butyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
    • AKOS005256940
    • 181269-87-4
    • CIS-4-HYDROXY-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
    • 1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4S)-rel-
    • 1-(tert-Butyl) 2-methyl (2S,4R)-4-hydroxy-tetrahydro-1,2(2H)-pyridinedicarboxylate
    • EN300-7389157
    • RNMVWSAJMIKMDY-BDAKNGLRSA-N
    • rac-1-tert-butyl 2-methyl (2R,4S)-4-hydroxypiperidine-1,2-dicarboxylate
    • 1-(tert-Butyl) 2-methyl (2S,4R)-4-hydroxytetrahydro-1,2(2H)-pyridinedicarboxylate
    • 1-O-tert-butyl 2-O-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • EN300-19814087
    • 254882-06-9
    • (2S,4R)-N-(tert-butoxycarbonyl)-4-hydroxypiperidine-2-carboxylic acid methyl ester
    • P16501
    • Methyl (2S,4R)-1-boc-4-hydroxypiperidine-2-carboxylate
    • 1-(tert-Butyl) 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate
    • CIS-4-HYDRoxypipERIDINE-1,2-DICARBOXYLIC ACID 1-tert-butyl 2-METHYL ESTER
    • AKOS015892403
    • CS-0052387
    • 1-TERT-BUTYL 2-METHYL CIS-4-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
    • Methyl cis-1-boc-4-hydroxypiperidine-2-carboxylate
    • MFCD02259709
    • CIS-4-HYDROXY-PIPERIDINE-1,2-DICARBOXYLIC ACID1-TERT-BUTYL ESTER 2-METHYL ESTER
    • (2S,4R)-N-Boc-4-hydroxypiperidine-2-carboxylic acid methyl ester, AldrichCPR
    • SCHEMBL585389
    • (2S,4R)-N-BOC-4-HYDROXYPIPERIDINE-2-CARBOXYLIC ACID METHYL ESTER, 98% E.E., 95
    • DTXSID70461684
    • CS-0356789
    • 1-tert-butyl 2-methyl (2S,4R)-rel-4-hydroxypiperidine-1,2-dicarboxylate
    • P21135
    • cis-1-tert-Butyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate
    • EE-0204
    • MDL: MFCD02259709
    • Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-5-8(14)7-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m1/s1
    • InChI Key: RNMVWSAJMIKMDY-BDAKNGLRSA-N
    • SMILES: O[C@@H]1CCN(C(=O)OC(C)(C)C)[C@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 259.14200
  • Monoisotopic Mass: 259.141973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.182
  • Boiling Point: 402.56°C (rough estimate)
  • Flash Point: 166.8°C
  • Refractive Index: 1.4596 (estimate)
  • PSA: 76.07000
  • LogP: 0.85770
  • Solubility: Not available

1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25

1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate Pricemore >>

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Additional information on 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate

Comprehensive Overview of 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 254882-06-9)

The compound 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate (CAS No. 254882-06-9) is a highly specialized chiral piperidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl and methyl ester groups, along with the stereochemically defined (2S,4R)-4-hydroxypiperidine backbone, make it a valuable intermediate for drug development. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of asymmetric catalysis and medicinal chemistry.

In recent years, the demand for chiral building blocks like 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound’s ability to introduce stereocenters into complex molecules aligns with the growing focus on enantioselective synthesis, a hot topic in both academic and industrial research. Its CAS No. 254882-06-9 is often queried in databases for patent analysis and structure-activity relationship (SAR) studies, reflecting its relevance in modern drug discovery pipelines.

The synthesis of 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate typically involves multi-step organic transformations, including esterification, protection-deprotection strategies, and chiral resolution. These processes are critical for achieving high enantiomeric purity, a key requirement for pharmaceutical intermediates. Users often search for scale-up protocols or alternative synthetic routes to optimize cost-efficiency and yield, highlighting the compound’s industrial importance.

From a regulatory perspective, CAS No. 254882-06-9 is not classified as a hazardous material, making it a safer choice for laboratory and manufacturing settings. However, proper handling and storage are essential to maintain its stability, as the hydroxypiperidine moiety may be sensitive to moisture and oxidation. FAQs about this compound often include queries on solubility, spectroscopic data (e.g., NMR, HPLC), and commercial availability, underscoring its utility in diverse research applications.

In conclusion, 1-tert-butyl 2-methyl (2S,4R)-4-hydroxypiperidine-1,2-dicarboxylate represents a critical tool for chemists exploring stereoselective synthesis and drug design. Its combination of structural versatility and chiral integrity positions it as a sought-after intermediate in the evolving landscape of pharmaceutical innovation. As interest in green chemistry and sustainable synthesis grows, future research may focus on eco-friendly modifications to its production process, further enhancing its appeal to the scientific community.

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